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Compound of Interest

Compound Name: 1,3-Dihexylthiourea

CAS No.: 21071-28-3

Cat. No.: B1273656

Get Quote

Executive Summary
1,3-Dihexylthiourea (also known as N,N'-dihexylthiourea) is a symmetric dialkyl thiourea

derivative characterized by its high lipophilicity and low melting point. It is primarily utilized as a

ligand in coordination chemistry, a heavy metal extractant (specifically for noble metals like Pd

and Au), and increasingly as a hydrogen-bond donor component in Deep Eutectic Solvents

(DES).

Researchers must exercise caution regarding its physical state; with a melting point near

physiological temperature (~35–41 °C), it often exists as a semi-solid or waxy paste in warm

laboratory environments, complicating precise gravimetric handling.

Chemical Identity & Structure
IUPAC Name: 1,3-Dihexylthiourea[1][2][3]

CAS Registry Number:21071-28-3[1][2][3][4][5]

Molecular Formula:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1273656#bc-rfq
https://www.benchchem.com/product/b1273656/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-1-3-dihexylthiourea
https://www.benchchem.com/product/b1273656/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-1-3-dihexylthiourea
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm21071283
https://www.matrix-fine-chemicals.com/molecules-pdf/mm21071283
https://www.aablocks.com/prods/Element/H?page=3552
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm21071283
https://www.matrix-fine-chemicals.com/molecules-pdf/mm21071283
https://www.aablocks.com/prods/Element/H?page=3552
https://www.sigmaaldrich.com/SG/en/product/aldrich/s570389
https://king-pharm.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1][2][6]

Molecular Weight: 244.44 g/mol [1][2][6][7]

SMILES:CCCCCCNC(=S)NCCCCCC

Physical Properties Data
The following data aggregates experimental values from synthesis literature and reliable

predictive models for high-purity samples.

Property Value / Range Condition / Method

Melting Point (MP) 35 – 41 °C
Experimental (Capillary

method)

Boiling Point (BP) Decomposes >200 °C at 760 mmHg

Predicted BP ~322 °C Theoretical (extrapolated)

Density 0.92 ± 0.05 g/cm³ Predicted at 20 °C

Physical State White solid / Colorless crystals At 20 °C

Solubility (Water) Insoluble
Hydrophobic alkyl chains

dominate

Solubility (Organic) Soluble
DCM, Ethyl Acetate, Ethanol,

Toluene

LogP ~5.4 High lipophilicity

Melting Point Analysis
1,3-Dihexylthiourea exhibits a relatively sharp melting range between 35 °C and 41 °C when

pure.

Structural Causality: The hexyl chains provide significant conformational flexibility (entropic

freedom), which disrupts the crystal lattice packing efficiency compared to shorter

homologues like 1,3-dimethylthiourea (MP ~61 °C) or rigid aryl thioureas.
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Impurity Effect: The presence of unreacted hexylamine or residual solvent will significantly

depress the melting point, often resulting in a permanent oil at room temperature.

Handling Implication: Samples should be stored in a refrigerator (2–8 °C) to maintain a free-

flowing solid state for weighing.

Boiling Point & Thermal Stability
Like most thioureas, 1,3-dihexylthiourea is thermally labile. It does not exhibit a stable boiling

point at atmospheric pressure.

Decomposition: Upon heating above 150–160 °C, the compound undergoes thermal

degradation, typically releasing hydrogen sulfide (

) and carbodiimides, or reverting to isothiocyanates and amines.

Distillation: Purification via distillation is generally not recommended. If necessary, it must be

performed under high vacuum (<0.1 mmHg) to lower the boiling point below the

decomposition threshold, though recrystallization is the preferred purification method.

Synthesis & Purification Context
Understanding the synthesis is crucial for interpreting physical property deviations. The

standard synthesis involves the condensation of

-hexylamine with carbon disulfide (

).
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Figure 1: Synthesis pathway via dithiocarbamate intermediate. Note the evolution of

gas.

Purification Protocol for Property Validation: To obtain a sample suitable for accurate MP

determination:

Dissolve crude reaction mixture in minimal hot ethanol.

Allow to cool slowly to room temperature, then refrigerate at 4 °C.

Filter the white crystals and wash with cold hexanes.

Critical: Vacuum dry at room temperature (do not heat) to remove solvent without melting the

product.

Experimental Protocols
Melting Point Determination (Capillary Method)
Due to the low melting point, standard rapid-heating protocols will yield inaccurate "pre-melt"

observations.
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Preparation: Pack a small amount of dry, powdered 1,3-dihexylthiourea into a glass

capillary tube. Ensure the sample is compact.

Instrument Setup: Use a melting point apparatus with a silicone oil bath or a digital heating

block.

Ramp Rate:

Rapid heat to 25 °C.

Slow Ramp: Increase temperature at 1 °C per minute from 25 °C upwards.

Observation:

Onset: First sign of liquid droplet formation (typically ~35 °C).

Clear Point: Complete transition to a clear liquid (typically ~39–41 °C).

Validation: If the range is >5 °C wide (e.g., 30–40 °C), the sample retains solvent or amine

impurities. Recrystallize.

Solubility Testing (Qualitative)
This protocol verifies the lipophilic nature of the compound.

Place 10 mg of 1,3-dihexylthiourea in a test tube.

Add 1 mL of Water. Result: Suspension/floating solid (Insoluble).

Add 1 mL of Dichloromethane (DCM). Result: Clear solution (Soluble).

Add 1 mL of Hexane. Result: Partial solubility; may require warming (Soluble).

Applications & Logic
The physical properties directly dictate the application of 1,3-dihexylthiourea in extraction

technologies.
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Figure 2: Structure-Property-Application relationship. The hexyl chains ensure solubility in the

organic phase during liquid-liquid extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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